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Compound of Interest

Compound Name:
4-Benzyl-3-

(chloromethyl)morpholine

Cat. No.: B1340408 Get Quote

Technical Guide: 4-Benzyl-3-
(chloromethyl)morpholine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, a putative

synthetic route, and a relevant biological context for 4-Benzyl-3-(chloromethyl)morpholine.

This document is intended to serve as a valuable resource for researchers and professionals

engaged in medicinal chemistry, pharmacology, and drug development.

Core Compound Information
Molecular Formula: C₁₂H₁₆ClNO[1]

Molecular Weight: 225.71 g/mol [2]

Physicochemical Data
A summary of the key quantitative data for 4-Benzyl-3-(chloromethyl)morpholine is

presented in the table below. This information is crucial for its handling, characterization, and

application in experimental settings.
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Property Value Source

Molecular Formula C₁₂H₁₆ClNO [1]

Molecular Weight 225.71 g/mol [2]

Predicted Boiling Point 316.1 ± 27.0 °C [2]

Predicted Density 1.132 ± 0.06 g/cm³ [2]

CAS Number 110167-16-3 [2]

Biological Context and Signaling Pathway
Morpholine and its derivatives are recognized as privileged structures in medicinal chemistry,

frequently appearing in drugs targeting the central nervous system (CNS).[3][4] These

compounds are known to interact with various receptors and enzymes, including

cholinesterases, which are critical in the pathology of neurodegenerative diseases.[5][6]

One of the key targets for morpholine-based inhibitors is Acetylcholinesterase (AChE), an

enzyme responsible for the breakdown of the neurotransmitter acetylcholine. The inhibition of

AChE leads to an increase in acetylcholine levels in the synaptic cleft, a therapeutic strategy

for conditions such as Alzheimer's disease. The following diagram illustrates the role of a

potential morpholine-based inhibitor in the cholinergic synapse.
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Caption: Inhibition of Acetylcholinesterase by a morpholine derivative.

Experimental Protocols
The following sections detail a putative synthesis method for 4-Benzyl-3-
(chloromethyl)morpholine and a general analytical workflow for its characterization.

Putative Synthesis of 4-Benzyl-3-
(chloromethyl)morpholine
This protocol is a generalized procedure based on common methods for the N-alkylation of

morpholines.

Objective: To synthesize 4-Benzyl-3-(chloromethyl)morpholine via N-benzylation of 3-

(chloromethyl)morpholine.

Materials:

3-(Chloromethyl)morpholine hydrochloride

Benzyl chloride

Potassium carbonate (K₂CO₃)

Acetonitrile (anhydrous)

Dichloromethane

Saturated aqueous sodium bicarbonate

Brine

Anhydrous magnesium sulfate

Round-bottom flask
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Reflux condenser

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

To a solution of 3-(chloromethyl)morpholine hydrochloride (1.0 eq) in acetonitrile, add

potassium carbonate (2.5 eq).

Stir the suspension vigorously for 15 minutes at room temperature.

Add benzyl chloride (1.1 eq) dropwise to the reaction mixture.

Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

After completion, cool the reaction to room temperature and filter to remove inorganic salts.

Concentrate the filtrate under reduced pressure using a rotary evaporator.

Dissolve the residue in dichloromethane and wash sequentially with saturated aqueous

sodium bicarbonate and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to

yield the crude product.

Purify the crude product by column chromatography on silica gel to obtain pure 4-Benzyl-3-
(chloromethyl)morpholine.

Analytical Workflow for Characterization
A general workflow for the analysis and characterization of the synthesized compound is

outlined below. This workflow can be adapted for quality control and purity assessment.
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Caption: General analytical workflow for compound characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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